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Compound of Interest

Compound Name: 2-Fluoro-6-methylaniline

Cat. No.: B1315733 Get Quote

This guide provides essential safety information and personal protective equipment (PPE)

recommendations for researchers, scientists, and drug development professionals handling 2-
Fluoro-6-methylaniline.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Fluoro-6-methylaniline?

A1: 2-Fluoro-6-methylaniline is a hazardous chemical that poses several risks. It is harmful if

swallowed, causes skin irritation, and can lead to serious eye damage.[1][2] Additionally, it may

cause respiratory irritation.[1][2]

Q2: What are the immediate first aid measures in case of exposure?

A2:

If inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration and seek immediate medical attention.[1]

In case of skin contact: Immediately wash the affected area with plenty of water.[1] Remove

contaminated clothing and wash it before reuse.[1] If skin irritation persists, get medical help.

[1]

In case of eye contact: Rinse immediately and thoroughly with water for several minutes,

removing contact lenses if present and easy to do so.[1] Continue rinsing and seek
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immediate medical help.[1]

If swallowed: Rinse the mouth with water.[1] Do not induce vomiting. Call a poison center or

doctor for treatment advice.

Q3: How should 2-Fluoro-6-methylaniline be stored?

A3: Store in a tightly closed container in a dry, cool, and well-ventilated area.[3] Keep it away

from incompatible materials. The recommended storage temperature is between 2-8°C.

Q4: What should I do in case of a spill?

A4: In the event of a spill, evacuate the area.[3] Wear appropriate personal protective

equipment, including respiratory protection.[4] Avoid breathing vapors, mist, or gas.[3][4]

Ensure adequate ventilation.[3][4] Absorb the spill with inert material and place it in a suitable,

closed container for disposal.[5]
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Issue Probable Cause Solution

Skin irritation after handling
Direct skin contact with 2-

Fluoro-6-methylaniline.

Immediately wash the affected

area with soap and plenty of

water.[1] Remove and launder

contaminated clothing before

reuse.[1] Use appropriate

chemical-resistant gloves

during handling.

Eye irritation or discomfort
Exposure to vapors or direct

contact with the liquid.

Immediately flush eyes with

plenty of water for at least 15

minutes.[1] Always wear safety

glasses with side shields or

chemical goggles when

handling this substance.[3] In

case of direct contact, a face

shield is also recommended.

Respiratory tract irritation Inhalation of vapors.

Work in a well-ventilated area,

preferably in a chemical fume

hood.[3] If ventilation is

insufficient, use a NIOSH-

approved respirator with an

appropriate cartridge (e.g.,

type ABEK (EN14387)

respirator filter).[4]

Personal Protective Equipment (PPE) Summary
The following table summarizes the recommended personal protective equipment when

handling 2-Fluoro-6-methylaniline in various experimental settings.
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Experimental
Scenario

Eye/Face
Protection

Hand
Protection

Respiratory
Protection

Skin and Body
Protection

Weighing and

preparing

solutions (small

quantities)

Safety glasses

with side shields

Chemical-

resistant gloves

(e.g., Nitrile

rubber)

Not generally

required if

performed in a

certified chemical

fume hood.

Laboratory coat

Performing

reactions and

transfers (larger

quantities)

Chemical safety

goggles and face

shield

Chemical-

resistant gloves

(e.g., Nitrile

rubber)

NIOSH-approved

respirator with an

organic vapor

cartridge (type

ABEK) if not in a

fume hood or if

there is a risk of

inhalation.

Chemical-

resistant apron

or suit over a

laboratory coat.

Cleaning spills

Chemical safety

goggles and face

shield

Heavy-duty

chemical-

resistant gloves

NIOSH-approved

respirator with an

organic vapor

cartridge (type

ABEK).

Chemical-

resistant suit.

PPE Selection Workflow
The following diagram illustrates a logical workflow for selecting the appropriate PPE based on

the task and potential for exposure.
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Caption: PPE selection workflow for handling 2-Fluoro-6-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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